Cas no 179091-67-9 (Pentonic acid, g-lactone)

• Product Name: Pentonic acid, g-lactone
• CAS No: 179091-67-9
• MF: C₅H₈O₅
• MW: 148.114022254944
• CID: 113084
• PubChem ID: 219575
• Update Time: 2025-04-18

Pentonic acid, g-lactone Chemical and Physical Properties

Names and Identifiers

• Pentonic acid, g-lactone
• Pentonic acid, gamma-lactone (9CI)
• 3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-one
• D-Ribonic acid, .gamma.-lactone
• FT-0771160
• VS-12104
• NSC 1031
• Ribono-.gamma.-lactone
• 3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-one (non-preferred name)
• MFCD00076092
• D-(+)-Ribonic acid .gamma.-lactone
• 179091-67-9
• CUOKHACJLGPRHD-UHFFFAOYSA-N
• 2-Amino-2,3,5-trideoxy-3-methyl-L-arabinonic acid-gamma-lactone hydrochloride
• NSC-1031
• Ribonic acid, .gamma.-lactone, D-
• BCP08465
• NS00014809
• DTXSID50863521
• FT-0625610
• FT-0670899
• AKOS016344558
• Oprea1_296555
• 3,4-dihydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
• Xylonic acid, g-lactone
• 42417-44-7
• SY122226
• SCHEMBL522387
• L-RIBONIC ACID-1,4-LACTONE
• FT-0670898
• .gamma.-Lactone of ribonic acid
• BB 0262408
• NS00081490
• D-Ribono-.gamma.-lactone
• NSC1031
• SY059506

• MDL： MFCD01221141
• Inchi： 1S/C5H8O5/c6-1-2-3(7)4(8)5(9)10-2/h2-4,6-8H,1H2
• InChI Key： CUOKHACJLGPRHD-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1CO)O)O)=O

Computed Properties

• Exact Mass: 148.03717335g/mol
• Monoisotopic Mass: 148.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87Ų